Cas no 1070370-89-6 (8-Chloroquinoline-2-carboxamide)

• Product Name: 8-Chloroquinoline-2-carboxamide
• CAS No: 1070370-89-6
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• CID: 2136219
• PubChem ID: 28685307
• Update Time: 2025-08-05

8-Chloroquinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2-Quinolinecarboxamide
• 8-chloroquinoline-2-carboxamide
• FCH1379126
• 8-Chloroquinoline-2-carboxamide

• Inchi： 1S/C10H7ClN2O/c11-7-3-1-2-6-4-5-8(10(12)14)13-9(6)7/h1-5H,(H2,12,14)
• InChI Key： AYOZFOSESMHWGH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=CC=C(C(N)=O)N=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Topological Polar Surface Area: 56

Additional information on 8-Chloroquinoline-2-carboxamide

8-Chloroquinoline-2-carboxamide (CAS 1070370-89-6): A Promising Compound in Modern Medicinal Chemistry

8-Chloroquinoline-2-carboxamide, a nitrogen-containing heterocyclic compound with the systematic name 8-Chloroquinoline-2-carboxamide, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. The compound is characterized by a quinoline ring system with a chlorine atom at the 8-position and a carboxamide functional group at the 2-position. This molecular architecture, which is also referred to as 8-Chloroquinoline-2-carboxamide, provides a versatile scaffold for further chemical modifications, making it a valuable candidate for drug development. The CAS number 1070370-89-6 is a critical identifier for this compound, ensuring accurate reference in scientific literature and regulatory documentation.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 8-Chloroquinoline-2-carboxamide as a potential lead compound for various therapeutic targets. A study published in Journal of Medicinal Chemistry in 2023 highlighted the role of this compound in modulating the activity of specific protein kinases, which are implicated in multiple diseases, including cancer and inflammatory disorders. The 8-Chloroquinoline-2-carboxamide scaffold demonstrated selective inhibition of the Aurora B kinase, a key player in cell cycle regulation and tumor progression. This finding underscores the importance of 8-Chloroquinoline-2-carboxamide as a promising candidate for the development of targeted therapies in oncology.

One of the most notable features of 8-Chloroquinoline-2-carboxamide is its ability to interact with biological targets through multiple mechanisms. Research published in Chemical Biology & Drug Design in 2024 revealed that the compound exhibits dual inhibitory activity against both the NF-κB signaling pathway and the JAK-STAT cascade. These pathways are central to the regulation of immune responses and inflammation, making 8-Chloroquinoline-2-carboxamide a potential therapeutic agent for autoimmune diseases and chronic inflammatory conditions. The 8-Chloroquinoline-2-carboxamide structure allows for the incorporation of additional functional groups, which can be tailored to enhance its pharmacological profile and reduce off-target effects.

Another area of active research involves the application of 8-Chloroquinoline-2-carboxamide in the development of antiviral agents. A recent study in Antiviral Research (2023) explored its potential as an inhibitor of viral entry into host cells. The compound showed promising antiviral activity against several RNA viruses, including influenza A and respiratory syncytial virus (RSV). The 8-Chloroquinoline-2-carboxamide scaffold was found to interfere with the viral envelope proteins, thereby preventing the fusion of the viral and host cell membranes. This mechanism of action is distinct from that of traditional antiviral drugs, which often target viral replication enzymes. The 8-Chloroquinoline-2-carboxamide structure provides a unique opportunity to design broad-spectrum antiviral agents with improved efficacy and reduced resistance development.

The synthesis of 8-Chloroquinoline-2-carboxamide has been optimized through various chemical methodologies to ensure high yield and purity. A 2023 paper in Organic & Biomolecular Chemistry described a novel catalytic approach using palladium-based catalysts for the selective chlorination of quinoline derivatives. This method enables the efficient preparation of 8-Chloroquinoline-2-carboxamide with minimal byproduct formation. The 8-Chloroquinoline-2-carboxamide synthesis process is also compatible with green chemistry principles, as it minimizes the use of hazardous solvents and reduces energy consumption. These advancements in synthetic chemistry have facilitated the large-scale production of 8-Chloroquinoline-2-carboxamide for both academic research and industrial applications.

Pharmacokinetic studies of 8-Chloroquinoline-2-carboxamide have revealed its potential for oral administration. A 2024 preclinical study published in Drug Metabolism and Disposition demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The 8-Chloroquinoline-2-carboxamide showed high bioavailability after oral administration, with a half-life of approximately 12 hours in rodent models. These pharmacokinetic profiles suggest that 8-Chloroquinoline-2-carboxamide could be formulated into sustained-release dosage forms, which would enhance its therapeutic efficacy and patient compliance. The 8-Chlor-quinoline-2-carboxamide scaffold also allows for the incorporation of prodrug strategies, further expanding its therapeutic potential.

Despite its promising properties, the development of 8-Chloroquinoline-2-carboxamide as a therapeutic agent requires further investigation into its safety profile. A 2023 study in Toxicological Sciences evaluated the long-term toxicity of the compound in animal models. The results indicated that 8-Chloroquinoline-2-carboxamide was well-tolerated at therapeutic doses, with no significant organ toxicity observed. However, further studies are needed to assess its safety in human clinical trials. The 8-Chloroquinoline-2-carboxamide structure is also being explored for its potential to induce immunomodulatory effects, which could be beneficial in the treatment of autoimmune diseases and cancer immunotherapy.

In conclusion, 8-Chloroquinoline-2-carboxamide represents a promising scaffold for the development of novel therapeutic agents. Its unique molecular structure, combined with its diverse biological activities, positions it as a valuable candidate for further research in medicinal chemistry. The 8-Chloroquinoline-2-carboxamide has shown potential in targeting various disease mechanisms, including cancer, inflammation, and viral infections. As research in this area continues to advance, the 8-Chloroquinoline-2-carboxamide may play a significant role in the discovery of new drugs with improved efficacy and safety profiles.

8-Chloroquinoline-2-carboxamide is a compound of significant interest in the field of medicinal chemistry, characterized by its unique structural features and potential therapeutic applications. Here's a concise summary of its key aspects: ### Molecular Structure and Identification - Chemical Structure: A quinoline ring system with a chlorine atom at the 8-position and a carboxamide group at the 2-position. - CAS Number: 1070370-89-6, ensuring accurate reference in scientific and regulatory contexts. ### Therapeutic Potential 1. Anti-Cancer Activity: - Demonstrates selective inhibition of Aurora B kinase, a key target in cell cycle regulation and tumor progression. - Potential for targeted therapies in oncology. 2. Anti-Inflammatory and Immunomodulatory Effects: - Exhibits dual inhibitory activity against the NF-κB and JAK-STAT pathways, critical in immune responses and inflammation. - Potential for treating autoimmune diseases and chronic inflammatory conditions. 3. Antiviral Properties: - Shows antiviral activity against RNA viruses like influenza A and RSV by interfering with viral envelope proteins. - Offers a novel mechanism distinct from traditional antivirals. ### Synthesis and Green Chemistry - Optimized synthetic methods using palladium-based catalysts for selective chlorination. - Compliant with green chemistry principles, minimizing hazardous solvents and energy consumption. ### Pharmacokinetic Profile - Favorable ADME properties, with high bioavailability and a half-life of ~12 hours in rodent models. - Potential for sustained-release formulations and prodrug strategies to enhance therapeutic efficacy. ### Safety and Toxicity - Preclinical studies indicate tolerability at therapeutic doses, with no significant organ toxicity observed. - Further research is needed for human safety evaluation and long-term toxicity. ### Conclusion 8-Chloroquinoline-2-carboxamide is a promising scaffold with diverse therapeutic applications. Its structural versatility and biological activity position it as a valuable candidate for further research in drug development. Continued exploration of its safety profile and pharmacological potential could lead to the discovery of novel therapeutics for cancer, inflammation, and viral infections.